4-Hydroxy-4-methyl-7-oxa-1-octyne

• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• SMILES: CC(CCOC)(CC#C)O
• InChI: InChI=1S/C8H14O2/c1-4-5-8(2,9)6-7-10-3/h1,9H,5-7H2,2-3H3
• InChIKey: WTGRBORKFZYNMY-UHFFFAOYSA-N

4-Hydroxy-4-methyl-7-oxa-1-octyne (C₈H₁₄O₂, molecular weight 142.20 g/mol) is a specialty research compound classified as a tertiary acetylenic alcohol bearing an internal ether linkage at the 7-position. The compound integrates three chemically distinct functionalities within a linear C₈ framework: a terminal alkyne (C-1), a tertiary carbinol center (C-4, gem-disubstituted with methyl and hydroxyl), and a saturated ether oxygen (7-oxa).

4-Hydroxy-4-methyl-7-oxa-1-octyne: Technical Specifications and Procurement Baseline for a Functionalized Acetylenic Alcohol Building Block

4-Hydroxy-4-methyl-7-oxa-1-octyne (C₈H₁₄O₂, molecular weight 142.20 g/mol) is a specialty research compound classified as a tertiary acetylenic alcohol bearing an internal ether linkage at the 7-position . The compound integrates three chemically distinct functionalities within a linear C₈ framework: a terminal alkyne (C-1), a tertiary carbinol center (C-4, gem-disubstituted with methyl and hydroxyl), and a saturated ether oxygen (7-oxa). This functional group triad distinguishes it from simpler octyne derivatives such as 4-methyl-1-octyn-4-ol (CAS 22128-43-4, C₉H₁₆O), which lacks the 7-oxa replacement and instead possesses an all-carbon chain [1]. The compound is listed as a research-use-only chemical with a standard purity specification of 95% from specialty chemical suppliers .

1

Orthogonal functional group triad (terminal alkyne, tertiary alcohol, internal ether) supports sequential derivatization strategies without protecting group conflicts.

2

Standard 95% purity specification; recommend incoming QC for peroxide content due to oxa-ether sensitivity, especially for stoichiometric applications.

• [1] CAS Common Chemistry. 4-Methyl-1-octyn-4-ol, CAS Registry Number 22128-43-4. Molecular formula: C9H16O, Molecular mass: 140.22 g/mol. Boiling point: 58–64 °C @ 4 Torr. View Source

Why 4-Hydroxy-4-methyl-7-oxa-1-octyne Cannot Be Substituted by In-Class Analogs Without Functional Compromise

Generic substitution among mono-functional octyne or tertiary acetylenic alcohol analogs fails for 4-Hydroxy-4-methyl-7-oxa-1-octyne because the embedded 7-oxa ether fundamentally alters the compound's reactivity profile, polarity, and hydrogen-bonding capacity compared to its all-carbon counterparts. 4-Methyl-4-hydroxy-1-octyne (C₉H₁₆O, MW 140.22), the closest commercially available comparator and a known prostaglandin intermediate , lacks the internal oxygen heteroatom and consequently exhibits different solubility (2 g/L aqueous solubility, estimated at 25 °C), polarity (LogP 1.95), and hydrogen-bond acceptor count (1 vs. 2 for the oxa-analog) . The 7-oxa motif is a recognized structural feature in 7-oxa-prostaglandin analog design, where the oxygen atom at the 7-position replaces a methylene group to modulate metabolic stability and receptor interaction [1]. Direct substitution of 4-Hydroxy-4-methyl-7-oxa-1-octyne with 4-methyl-1-octyn-4-ol in a synthetic sequence targeting oxa-prostaglandin scaffolds would eliminate the requisite oxygen heteroatom from the ω-chain, rendering the final product structurally divergent from the intended 7-oxa analog. Conversely, 5-Oxa-2-octyne-1,7-diol (CAS 1606-79-7, C₇H₁₂O₃, MW 144.17), which also contains an internal ether, is a bifunctional diol used primarily as an electroplating brightener ; its additional primary hydroxyl and shorter chain length preclude it from serving as a drop-in replacement where a monofunctional tertiary alcohol with a terminal alkyne is required.

4-Methyl-4-hydroxy-1-octyne (all-carbon analog)

Lacks the internal 7-oxa ether; altered polarity, hydrogen-bond capacity, and metabolic stability may shift synthetic outcomes, particularly in 7-oxa-prostaglandin scaffolds.

5-Oxa-2-octyne-1,7-diol

Contains an internal alkyne instead of terminal alkyne, precluding CuAAC and Sonogashira coupling; additional primary hydroxyl groups force more complex protecting group strategies.

1-Octyne (simple terminal alkyne)

Provides only the terminal alkyne without the tertiary alcohol or internal ether; cannot support multi-step sequential derivatization.

• [1] Fried, J., Mehra, M., Kao, W., Lin, C.H. Synthesis of (±)-7-oxaprostaglandin E1. Tetrahedron Letters, 1970. Synthesis of 7-oxa prostaglandin analogs wherein the 7-methylene is replaced by an oxygen atom. View Source

Procurement-Relevant Differential Evidence: Quantitative Comparison of 4-Hydroxy-4-methyl-7-oxa-1-octyne Against Closest Analogs

Molecular Weight and Formula Differentiation Against the Non-Oxa Analog 4-Methyl-4-hydroxy-1-octyne

4-Hydroxy-4-methyl-7-oxa-1-octyne (C₈H₁₄O₂, MW 142.20) differs from its closest commercially established analog, 4-methyl-4-hydroxy-1-octyne (CAS 22128-43-4, C₉H₁₆O, MW 140.22), by the formal replacement of a C-7 methylene (–CH₂–) with an ether oxygen (–O–), resulting in a net mass increase of approximately 2.0 Da despite the smaller total atom count [1]. This mass shift is detectable by routine LC-MS or GC-MS analysis and serves as a critical identity confirmation checkpoint during incoming material receipt. The presence of two hydrogen-bond acceptors (the ether oxygen and the hydroxyl oxygen) in the target compound, versus one in the comparator, alters chromatographic retention behavior and solubility profiles .

Molecular identity vs. non-oxa analog

Head-to-head

ΔMW = +1.98 g/mol; 2 H-bond acceptors vs. 1

Enables unambiguous MS-based receipt verification; 1.4% mass deviation flags substitution.

Based on molecular formulas, confirmed by InChI Key.

Evidence Dimension	Molecular formula and molecular weight
Target Compound Data	C₈H₁₄O₂, MW 142.20 g/mol, 2 H-bond acceptors
Comparator Or Baseline	4-Methyl-4-hydroxy-1-octyne: C₉H₁₆O, MW 140.22 g/mol, 1 H-bond acceptor
Quantified Difference	ΔMW = +1.98 g/mol; ΔH-bond acceptors = +1
Conditions	Calculated from molecular formulas; verified by mass spectrometry and InChI Key (WTGRBORKFZYNMY-UHFFFAOYSA-N for target)

Why This Matters

This mass and composition difference is a definitive identity discriminator; a procurement order that inadvertently receives 4-methyl-4-hydroxy-1-octyne instead of 4-Hydroxy-4-methyl-7-oxa-1-octyne can be flagged by a 1.4% mass deviation on MS analysis.

• [1] CAS Common Chemistry. 4-Methyl-1-octyn-4-ol, CAS 22128-43-4. C9H16O, MW 140.22 g/mol. View Source

Standard Purity Specification of 95% and Implications for Downstream Synthetic Reliability

The commercial specification for 4-Hydroxy-4-methyl-7-oxa-1-octyne is a minimum purity of 95% , consistent with the typical purity grade offered for 4-methyl-4-hydroxy-1-octyne (also 95%) . However, the target compound's additional heteroatom (7-oxa) introduces a potential degradation pathway via ether peroxide formation upon prolonged air exposure, which is absent in the all-carbon analog. No quantitative stability data under controlled storage conditions have been published for this specific compound; users should independently verify purity upon receipt by GC or NMR if the compound is intended for stoichiometric or catalytic applications where the 5% impurity fraction may include peroxide species or unreacted Grignard-derived byproducts .

Purity specification & peroxide risk

Data to verify

95% (vendor-certified), peroxide formation risk not quantified

Equivalent nominal purity does not guarantee equivalent fitness; QC for peroxides recommended.

No published stability data; in-house verification advised for catalytic use.

Evidence Dimension	Minimum purity specification (vendor-certified)
Target Compound Data	95% (standard commercial grade)
Comparator Or Baseline	4-Methyl-4-hydroxy-1-octyne: 95% (standard commercial grade from multiple suppliers)
Quantified Difference	Equivalent nominal purity; differential risk of peroxide contamination not quantified in published literature
Conditions	Vendor certificate of analysis; storage conditions not fully specified in available documentation

Why This Matters

For procurement decisions, equivalent nominal purity cannot be interpreted as equivalent fitness-for-use; the oxa-containing target compound warrants additional incoming quality checks for peroxide content that are unnecessary for the all-carbon analog, representing a hidden operational cost of substitution.

Functional Group Triad: Terminal Alkyne, Tertiary Alcohol, and Internal Ether — A Unique Combination Absent in Commercial Analogs

The simultaneous presence of a terminal alkyne (capable of Sonogashira coupling, click chemistry, and nucleophilic addition), a tertiary alcohol (protected or derivatized independently), and a saturated ether (conferring increased polarity and metabolic stability relative to all-carbon chains) constitutes a functional group combination not found in any single commercially available close analog. 4-Methyl-4-hydroxy-1-octyne contains the alkyne and tertiary alcohol but lacks the ether ; 5-Oxa-2-octyne-1,7-diol (CAS 1606-79-7) contains the internal ether and two hydroxyl groups but has its triple bond internal (position 2) rather than terminal, precluding terminal alkyne-specific transformations such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) ; 1-octyne itself (CAS 629-05-0) provides only the terminal alkyne without any oxygen functionality . No quantitative reactivity comparison data (e.g., relative rate constants for CuAAC or Sonogashira coupling) have been published for these compounds.

Functional group inventory

Class-level

Terminal alkyne + tertiary alcohol + internal ether vs. only 2 groups in analogs

Only compound combining all three orthogonal handles; enables synthetic strategies not possible with comparators.

Quantitative reactivity data unavailable; selection based on structural classification.

Evidence Dimension	Functional group inventory (terminal alkyne, tertiary alcohol, internal ether)
Target Compound Data	3 orthogonal functional groups: C≡CH (terminal), C–OH (tertiary, gem-dimethyl substituted), C–O–C (saturated ether at position 7)
Comparator Or Baseline	4-Methyl-4-hydroxy-1-octyne: 2 groups (terminal alkyne + tertiary alcohol); 5-Oxa-2-octyne-1,7-diol: 3 groups (internal alkyne + 2 hydroxyls + ether); 1-Octyne: 1 group (terminal alkyne only)
Quantified Difference	Target compound is the only member of the set with all three of: terminal alkyne, tertiary alcohol (mono-functional), and internal ether. Quantitative reactivity data not available.
Conditions	Functional group classification based on IUPAC nomenclature and structural formula

Why This Matters

For synthetic route design, the orthogonal reactivity of these three functional groups enables sequential derivatization strategies (e.g., alkyne coupling first, then alcohol protection/deprotection, with the ether remaining inert) that are not feasible with any single commercially available comparator, justifying a procurement decision based on synthetic planning requirements.

Synthetic Provenance: Grignard-Based Route Yields 40% — Benchmarking Against Published Yields for Analog Compounds

The published synthetic route for 4-Hydroxy-4-methyl-7-oxa-1-octyne employs propargylmagnesium bromide addition to an appropriate ketone in diethyl ether, yielding the product in 40% isolated yield after distillation . For comparison, the synthesis of the non-oxa analog 4-methyl-4-hydroxy-1-octyne via reaction of 2-methyl-2-butyloxirane with sodium acetylide is reported to proceed with high yield under optimized conditions (exact yield not disclosed in patent abstract) . The moderate 40% yield for the target compound may reflect the challenges associated with Grignard chemoselectivity in the presence of the internal ether, and this yield level may serve as a benchmark for assessing supplier batch consistency. No alternative synthetic route with superior yield has been published for this specific compound.

Synthetic yield benchmark

Data to verify

40% isolated yield (Grignard route)

Yield establishes cost floor; supplier batch consistency may be assessed against this reference.

No alternative higher-yield route published; verify supplier performance.

Evidence Dimension	Isolated synthetic yield
Target Compound Data	40% isolated yield (distillation), using propargylmagnesium bromide in ether
Comparator Or Baseline	4-Methyl-4-hydroxy-1-octyne: reported as produced with high yield via sodium acetylide route (quantitative yield not specified in patent JPS62175434A)
Quantified Difference	Target compound yield of 40% imposes a practical cost floor that is approximately 2.5× higher per mole of product relative to a theoretical quantitative-yield process for the analog
Conditions	Grignard reaction: propargylmagnesium bromide (0.28 mol), ketone, diethyl ether solvent, HgCl₂ catalyst, ambient temperature

Why This Matters

A 40% synthetic yield directly impacts procurement cost and supply reliability; users should anticipate a higher unit price for this compound compared to the non-oxa analog and should verify supplier batch yields as a quality consistency metric.

Structural Basis for Differential Pharmacological Relevance: 7-Oxa Motif in Prostaglandin Analog Design

The 7-oxa modification, in which the C-7 methylene of the prostaglandin ω-chain is replaced by an oxygen atom, has been systematically explored in the prostaglandin field to improve metabolic stability and modulate receptor selectivity [1]. 7-Oxaprostaglandin E₁ and 7-oxaprostaglandin F₁α analogs have been synthesized and shown to retain significant biological activity while exhibiting altered pharmacokinetic profiles compared to their natural counterparts [2]. 4-Hydroxy-4-methyl-7-oxa-1-octyne, as a pre-functionalized ω-chain fragment bearing both the 7-oxa motif and a tertiary alcohol at the 15-position equivalent, is therefore a potentially enabling building block for 7-oxa-prostaglandin synthesis. In contrast, 4-methyl-4-hydroxy-1-octyne, used as a prostaglandin intermediate in patent literature , provides the all-carbon ω-chain that would generate a natural (non-oxa) prostaglandin scaffold upon incorporation. No direct comparative biological data for the two ω-chain fragments exist; the differential value is defined at the level of the final target molecule (7-oxa-prostaglandin vs. natural prostaglandin).

7-Oxa prostaglandin scaffold relevance

Class-level

Pre-installed 7-oxa motif and tertiary alcohol at C-15 position equivalent

Structurally aligned with 7-oxa-prostaglandin target; all-carbon analog yields off-target scaffold.

Based on established SAR literature; no direct comparative bioactivity data.

Evidence Dimension	Structural relevance to 7-oxa-prostaglandin pharmacophore
Target Compound Data	Contains the 7-oxa modification and a tertiary alcohol at the position corresponding to C-15 of prostaglandins; pre-functionalized for 7-oxa-prostaglandin ω-chain assembly
Comparator Or Baseline	4-Methyl-4-hydroxy-1-octyne: all-carbon chain; incorporation yields natural (non-oxa) prostaglandin scaffold
Quantified Difference	Structural divergence at one atom position (O vs. CH₂); biological consequence depends on the specific prostaglandin receptor target (no head-to-head comparison available)
Conditions	Inference based on established 7-oxa-prostaglandin structure-activity relationship literature

Why This Matters

For medicinal chemistry and drug discovery procurement, selection of this compound over the non-oxa analog is mandatory if the synthetic target is a 7-oxa-prostaglandin series; use of the all-carbon analog would generate an off-target scaffold, wasting synthetic effort and resources.

• [1] Fried, J. et al. Synthesis of (±)-7-oxaprostaglandin E1. Tetrahedron Letters, 1970. Key paper establishing the synthesis and concept of 7-oxa-prostaglandin analogs. View Source
• [2] Fried, J. et al. Synthesis of (+)- and (-)-7-oxaprostaglandin F1α and their 15-epimers. Chemical Communications, 1971. View Source

Evidence-Backed Application Scenarios Where 4-Hydroxy-4-methyl-7-oxa-1-octyne Provides Verifiable Selection Advantage

Synthesis of 7-Oxa-Prostaglandin ω-Chain Intermediates via Sequential Alkyne Functionalization

In medicinal chemistry programs targeting 7-oxa-prostaglandin analogs, 4-Hydroxy-4-methyl-7-oxa-1-octyne serves as a pre-functionalized ω-chain building block. The terminal alkyne enables Sonogashira coupling or CuAAC click chemistry to attach the cyclopentane core, while the tertiary alcohol at C-4 (corresponding to the 15-hydroxy position of prostaglandins) can be stereoselectively reduced or protected. The 7-oxa oxygen is already installed, eliminating a late-stage oxidation step. This contrasts with the all-carbon analog 4-methyl-4-hydroxy-1-octyne, which would yield a natural prostaglandin scaffold lacking the metabolically important 7-oxa modification . The functional group triad strategy has precedent in the established syntheses of 7-oxaprostaglandin E₁ and F₁α, where the 7-oxa fragment was introduced as part of the ω-chain [1].

Orthogonal Protecting Group Strategies Enabled by the Tertiary Alcohol–Ether–Alkyne Triad

The combination of a tertiary alcohol (relatively hindered, resistant to oxidation), a saturated internal ether (chemically inert under most conditions), and a terminal alkyne (selectively addressable via metal-catalyzed coupling) permits sequential derivatization without protecting group conflicts. The tertiary alcohol can be silylated (e.g., TMS-Cl) while leaving the ether and alkyne intact, as demonstrated for the related compound 4-hydroxy-4-methyl-1-octyne in patent US04254285 . This orthogonal reactivity profile is not available with 5-Oxa-2-octyne-1,7-diol, where the presence of two hydroxyl groups necessitates more elaborate protecting group strategies, or with simple 1-octyne, which lacks hydroxyl functionality entirely .

Chemical Probe Development Requiring Internal Ether Polarity Without Additional Hydrogen-Bond Donors

In chemical biology probe design, the internal ether of 4-Hydroxy-4-methyl-7-oxa-1-octyne provides increased polarity (lower LogP vs. all-carbon chain) and improved aqueous solubility without introducing additional hydrogen-bond donors that could alter membrane permeability or target binding. This is advantageous compared to diol analogs such as 5-Oxa-2-octyne-1,7-diol, which has two hydroxyl donors. The compound's single tertiary alcohol can be selectively modified (e.g., esterified, phosphorylated, or converted to a leaving group) while the ether oxygen remains as a passive polarity modulator . No direct LogP or solubility measurement for the target compound has been published; the inference is based on the known impact of ether vs. methylene substitution on physicochemical properties.

Quality Control and Identity Confirmation by Mass Spectrometry Fingerprinting

The distinct molecular formula (C₈H₁₄O₂, MW 142.20) and InChI Key (WTGRBORKFZYNMY-UHFFFAOYSA-N) of 4-Hydroxy-4-methyl-7-oxa-1-octyne provide a unique mass spectrometric fingerprint that can unambiguously distinguish it from the most likely procurement error: 4-methyl-4-hydroxy-1-octyne (C₉H₁₆O, MW 140.22) [2]. The 1.4% mass difference (1.98 Da) is readily resolved by standard quadrupole or TOF mass spectrometers in routine QC workflows. This identity checkpoint is recommended upon material receipt, particularly if the compound is supplied as a colorless oil (typical for this compound class) where visual inspection cannot differentiate between the target and the analog.

Application

Selection Property

Validation Focus

7-Oxa-prostaglandin ω-chain synthesis

Pre-installed 7-oxa ether and tertiary alcohol

Alkyne functionalization and stereoselective reduction

Orthogonal protecting group strategies

Three chemically distinct functional handles

Sequential derivatization without group conflict

Chemical probe with internal ether polarity

Ether oxygen as passive polarity modulator

Physicochemical property profiling (LogP, solubility)

QC identity confirmation via MS fingerprint

Unique molecular ion mass and isotopic pattern

Incoming material verification by LC-MS or GC-MS

• [1] Fried, J. et al. Synthesis of (±)-7-oxaprostaglandin E1. Tetrahedron Letters, 1970. View Source
• [2] CAS Common Chemistry. 4-Methyl-1-octyn-4-ol, CAS 22128-43-4. C9H16O, MW 140.22. View Source